PEG Linkers
  • Alkyne-PEG4-maleimide
    Alkyne-PEG4-maleimide
    • Cat. No.:
    • B610245
    • CAS No.:
    • 1609651-90-2
    • Molecular Formula:
    • C18H26N2O7
    • Molecular Weight:
    • 382.41
    Description
    Propargyl-PEG4-Maleimide is a PEG derivative containing a propargyl group and a maleimide group. The maleimide group will react with a thiol group to form a covalent bond, enabling the connection of biomolecule ...
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  • Proparyl-PEG4-methane
    Proparyl-PEG4-methane
    • Cat. No.:
    • B610246
    • CAS No.:
    • 89635-82-5
    • Molecular Formula:
    • C10H18O4
    • Molecular Weight:
    • 202.25 g/mol
    Description
    Propargyl-PEG4-methane is a PEG derivative containing a propargyl group. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield...
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  • Propargyl-PEG4-methylamine
    Propargyl-PEG4-methylamine
    • Cat. No.:
    • B610247
    • CAS No.:
    • Molecular Formula:
    • C12H23NO4
    • Molecular Weight:
    • 245.32 g/mol
    Description
    Propargyl-PEG4-methylamine is a PEG derivative containing a propargyl group and methylamine group. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyn...
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  • Propargyl-PEG4-sulfonic acid
    Propargyl-PEG4-sulfonic acid
    • Cat. No.:
    • B610249
    • CAS No.:
    • 1817735-29-7
    • Molecular Formula:
    • C11H20O7S
    • Molecular Weight:
    • 296.34 g/mol
    Description
    Propargyl-PEG4-sulfonic acid is a PEG derivative containing a propargyl group and a sulfonic acid. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyn...
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  • Propargyl-PEG4-Boc
    Propargyl-PEG4-Boc
    • Cat. No.:
    • B610250
    • CAS No.:
    • Molecular Formula:
    • C16H28O6
    • Molecular Weight:
    • 316.39 g/mol
    Description
    Propargyl-PEG4-t-butyl ester is a PEG derivative containing a propargyl group and a t-butyl protected carboxyl group. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper ca...
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  • Propargyl-PEG4-thiol
    Propargyl-PEG4-thiol
    • Cat. No.:
    • B610251
    • CAS No.:
    • 1347750-80-4
    • Molecular Formula:
    • C11H20O4S
    • Molecular Weight:
    • 248.34 g/mol
    Description
    Propargyl-PEG4-thiol is a crosslinker containing a propargyl group and thiol group. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemist...
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  • Propargyl-PEG5-acid
    Propargyl-PEG5-acid
    • Cat. No.:
    • B610252
    • CAS No.:
    • 1245823-51-1
    • Molecular Formula:
    • C14H24O7
    • Molecular Weight:
    • 304.34 g/mol
    Description
    Propargyl-PEG5-acid is a PEG derivative containing a propargyl group with a terminal carboxylic acid. The terminal carboxylic acid can be reacted with primary amine groups in the presence of activators (e.g. EDC...
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  • Propargyl-PEG5-amine
    Propargyl-PEG5-amine
    • Cat. No.:
    • B610253
    • CAS No.:
    • Molecular Formula:
    • C13H25NO5
    • Molecular Weight:
    • 275.34 g/mol
    Description
    Propargyl-PEG5-amine is a PEG derivative containing a propargyl group and an amine group. The amine group is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehyde) etc. The propargyl ...
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  • Bis-(N,N'-carboxyl-PEG4)-Cy5
    Bis-(N,N'-carboxyl-PEG4)-Cy5
    • Cat. No.:
    • B12087234
    • CAS No.:
    • Molecular Formula:
    • C47H67ClN2O12
    • Molecular Weight:
    • 887.5 g/mol
    Description
    Bis-(N,N'-carboxyl-PEG4)-Cy5 is a useful research compound. Its molecular formula is C47H67ClN2O12 and its molecular weight is 887.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Bis-(N,N'...
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  • N-bis(t-boc-N-amido-PEG3)-N-(PEG3-acid) (hydrochloride)
    N-bis(t-boc-N-amido-PEG3)-N-(PEG3-acid) (hydrochloride)
    • Cat. No.:
    • B12414922
    • CAS No.:
    • Molecular Formula:
    • C35H70ClN3O15
    • Molecular Weight:
    • 808.4 g/mol
    Description
    N-bis(t-boc-N-amido-PEG3)-N-(PEG3-acid) (hydrochloride) is a useful research compound. Its molecular formula is C35H70ClN3O15 and its molecular weight is 808.4 g/mol. The purity is usually 95%.
    BenchChem of...
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